Cas no 1019021-64-7 (6-methylimidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 6-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 1019021-64-7
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD09994698
• CID: 1010955
• PubChem ID: 55268193
• Update Time: 2025-06-13

6-methylimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• IMidazo[1,2-a]pyridine-3-carboxylic acid, 6-Methyl-
• MFCD09994698
• F8881-0276
• SCHEMBL14740380
• EN300-120857
• 6-Methyl-imidazo[1,2-a]pyridine-3-carboxylic acid
• Z1198268371
• DB-341863
• KKZFEWUJXRWGJS-UHFFFAOYSA-N
• 6-methylimidazo[1,2-a]pyridine-3-carboxylicacid
• AKOS006314791
• imidazo[1,2-a]pyridine-3-carboxylic acid,6-methyl-
• 1019021-64-7
• G87937

• MDL： MFCD09994698
• Inchi： 1S/C9H8N2O2/c1-6-2-3-8-10-4-7(9(12)13)11(8)5-6/h2-5H,1H3,(H,12,13)
• InChI Key： KKZFEWUJXRWGJS-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C=CC(C)=CN21)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.6Ų

Additional information on 6-methylimidazo[1,2-a]pyridine-3-carboxylic acid

Comprehensive Overview of 6-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1019021-64-7)

6-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1019021-64-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a carboxylic acid functional group at the 3-position and a methyl substituent at the 6-position enhances its potential as a building block for drug discovery and material science applications.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their relevance in developing kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Researchers are particularly interested in 6-methylimidazo[1,2-a]pyridine-3-carboxylic acid due to its versatility in medicinal chemistry. Its structural motif is frequently explored in the design of small-molecule therapeutics, aligning with the growing trend toward targeted drug delivery and personalized medicine.

The synthesis of 6-methylimidazo[1,2-a]pyridine-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are critical for meeting the stringent quality standards required in pharmaceutical intermediates and fine chemicals production.

From an industrial perspective, CAS No. 1019021-64-7 is often utilized as a precursor for high-value specialty chemicals. Its applications extend to agrochemical formulations, where it serves as a key intermediate in the development of crop protection agents. The compound's stability and reactivity make it a preferred choice for green chemistry initiatives, which emphasize sustainable and eco-friendly synthesis routes.

In the context of drug discovery, 6-methylimidazo[1,2-a]pyridine-3-carboxylic acid has been investigated for its potential role in modulating enzyme activity and receptor binding. Its scaffold is frequently incorporated into lead compounds for treating diseases such as cancer, diabetes, and neurodegenerative disorders. This aligns with the increasing focus on multi-target therapeutics and combinatorial chemistry in modern pharmacology.

Analytical characterization of 6-methylimidazo[1,2-a]pyridine-3-carboxylic acid involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity, purity, and compliance with regulatory guidelines such as ICH Q7 and GMP standards. The growing emphasis on quality-by-design (QbD) in pharmaceutical manufacturing further underscores the importance of rigorous analytical protocols.

Market trends indicate a rising interest in imidazo[1,2-a]pyridine-based compounds, with CAS No. 1019021-64-7 being a focal point for contract research organizations (CROs) and custom synthesis providers. The compound's compatibility with high-throughput screening (HTS) platforms makes it valuable for drug candidate optimization and structure-activity relationship (SAR) studies.

In summary, 6-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1019021-64-7) represents a versatile and high-potential compound in both academic and industrial settings. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its adaptable chemical structure and broad functional utility. As research continues to uncover new uses for this molecule, its role in advancing innovative therapeutics and sustainable chemistry is expected to expand significantly.